2-[10-(2,4-Dimethylphenyl)-3,5,6,8,10,11-hexaazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2,4,7,11-pentaen-4-yl]phenol

• IUPAC Name: 2-[10-(2,4-dimethylphenyl)-3,5,6,8,10,11-hexazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaen-4-yl]phenol
• InChI: InChI=1S/C20H16N6O/c1-12-7-8-16(13(2)9-12)26-19-15(10-22-26)20-23-18(24-25(20)11-21-19)14-5-3-4-6-17(14)27/h3-11,27H,1-2H3
• InChI Key: WLWGSDDUNWQBKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C3=C(C=N2)C4=NC(=NN4C=N3)C5=CC=CC=C5O)C
• Molecular Formula: C20H16N6O
• Molecular Weight: 356.4 g/mol
• CAS No.: 843668-24-6

Description

2-[10-(2,4-Dimethylphenyl)-3,5,6,8,10,11-hexaazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2,4,7,11-pentaen-4-yl]phenol is a useful research compound. Its molecular formula is C20H16N6O and its molecular weight is 356.389. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Coordination Chemistry and Catalysis

Research on complexes with N∩O− bidentate ligands, similar in structural complexity to the compound , has shown applications in the development of novel materials with unique optical and electrical properties (Czerwieniec et al., 2002). These complexes have been explored for their potential use in sensors and as catalysts in various organic reactions, highlighting the importance of structural design in enhancing performance.

Polymer Science

In the realm of polymer science, compounds related to 2,6-dimethylphenol have been utilized as monomers in the synthesis of novel polymers with specific surface properties and sorptive capacities (Trochimczuk et al., 2002). Such research underlines the role of functional phenols in creating materials with targeted characteristics for environmental and industrial applications.

Organic Synthesis and Functional Materials

The study of phenol derivatives and their transformation into functional materials through catalytic processes sheds light on the versatility of phenolic compounds in synthetic chemistry. For instance, the facile synthesis of 2-(phenylthio)phenols through tandem transformation processes demonstrates the potential of phenolic substrates in constructing compounds with significant biological and materials science applications (Xu et al., 2010).